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Introduction
Manogepix (MGX) is the active moiety of the prodrug fosmanogepix, a first-in-class antifungal

agent with a novel mechanism of action.[1][2][3] It targets the fungal enzyme Gwt1

(glycosylphosphatidylinositol-anchored wall protein transfer 1), which is essential for the

biosynthesis of GPI-anchored proteins crucial for fungal cell wall integrity and virulence.[1][4][5]

This unique mechanism provides activity against a broad spectrum of fungal pathogens,

including species resistant to other antifungal classes like azoles and echinocandins.[2][3]

Accurate determination of the Minimum Inhibitory Concentration (MIC) is critical for

understanding its spectrum of activity, monitoring for resistance development, and guiding

preclinical and clinical research. The European Committee on Antimicrobial Susceptibility

Testing (EUCAST) has established standardized broth microdilution methods for antifungal

susceptibility testing to ensure inter-laboratory reproducibility.[6] This document provides a

detailed protocol for determining Manogepix MICs against various fungal isolates using the

EUCAST broth microdilution method.
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Caption: Mechanism of action of Manogepix.

Manogepix MIC Data Summary
The following table summarizes Manogepix MIC ranges for various fungal species as

determined by broth microdilution methods. These values are provided for informational

purposes and may vary based on the specific isolates tested.
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Fungal Species MIC₅₀ (µg/mL) MIC₉₀ (µg/mL) MIC Range (µg/mL)

Candida albicans 0.008 0.008 ≤0.001 - 0.25

Candida auris 0.008 0.016 0.002 - 0.063

Candida glabrata 0.03 - 0.06 0.06 - 0.12 0.004 - >0.5

Candida krusei >0.5 >0.5 >0.5

Candida parapsilosis 0.03 0.03 0.016 - 0.125

Cryptococcus

neoformans
0.5 1 0.03 - 1

Aspergillus fumigatus 0.016 - 0.03 0.03 ≤0.008 - 0.06

Scedosporium spp. 0.03 - 0.06 0.06 - 0.12 Not specified

Fusarium spp. 0.016 0.06 Not specified

Note: Data compiled from multiple sources which may have used EUCAST or CLSI

methodologies.[7][8][9][10][11] For filamentous fungi, Minimum Effective Concentration (MEC)

values are often reported and may differ from MICs.[4]

Protocol: Manogepix MIC Determination by EUCAST
Broth Microdilution
This protocol is based on the EUCAST definitive document for broth microdilution antifungal

susceptibility testing of yeasts and is adapted for Manogepix.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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